Cas no 2171701-14-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid
- 2171701-14-5
- EN300-1511867
-
- Inchi: 1S/C28H28N2O5/c1-17-12-14-18(15-13-17)24(25(31)30-28(2,3)26(32)33)29-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-15,23-24H,16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: YLHRMKNJFKITHP-UHFFFAOYSA-N
- SMILES: O(C(NC(C1C=CC(C)=CC=1)C(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511867-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1511867-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1511867-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1511867-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1511867-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1511867-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1511867-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1511867-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1511867-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511867-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-methylphenyl)acetamido]-2-methylpropanoic acid |
2171701-14-5 | 100mg |
$2963.0 | 2023-09-27 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid
Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid (CAS No. 2171701-14-5)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid, identified by its CAS number 2171701-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety, an amide group, and a methylpropanoic acid backbone. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular biology research.
The fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule's structure is particularly noteworthy. Fmoc derivatives are widely employed in peptide synthesis as temporary protecting groups for amino functions, ensuring selective modification during solid-phase peptide assembly. The incorporation of the Fmoc group in this compound suggests potential applications in the synthesis of complex peptides or peptidomimetics, where precise control over reactivity and protection-deprotection cycles is essential. This feature makes it a valuable intermediate in the development of novel therapeutic agents targeting specific biological pathways.
The 4-methylphenyl (p-tolyl) substituent in the molecule imparts additional steric and electronic properties that can influence its interactions with biological targets. The aromatic ring system of p-tolyl enhances hydrophobicity and can participate in π-stacking interactions, which are crucial for binding affinity in drug design. Such structural elements are often exploited to optimize pharmacokinetic profiles and improve binding specificity to enzymes or receptors.
The overall molecular architecture of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid positions it as a versatile building block for medicinal chemists. Its combination of an amide linkage, a fluorene-based handle for further derivatization, and a methylpropanoic acid moiety allows for modifications that can fine-tune its biological activity. This compound could serve as a precursor for synthesizing analogs with enhanced potency or selectivity, making it a promising candidate for further exploration in drug development.
Recent advancements in computational chemistry and machine learning have enabled more efficient virtual screening and design of novel molecules. The structural features of this compound, such as the presence of the fluorenylmethoxycarbonyl group and the 4-methylphenyl ring, can be computationally analyzed to predict potential interactions with biological targets. These predictions can guide experimental efforts, reducing the time and resources required to identify lead compounds.
In addition to its synthetic utility, this compound may find applications in biochemical assays where specific recognition motifs are required. The Fmoc group, for instance, can be used to develop probes or inhibitors targeting enzymes that exhibit reactivity with Fmoc derivatives. Similarly, the 4-methylphenyl moiety could be leveraged to design ligands that interact with aromatic-binding pockets in proteins or nucleic acids.
The field of peptidomimetics has seen remarkable growth over the past decade, with researchers developing non-peptide analogs that mimic peptide bioactivity but offer improved pharmacokinetic properties. The structural motifs present in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid align well with this trend, suggesting its potential use in creating peptidomimetic libraries. Such libraries are instrumental in identifying molecules that can modulate biological processes without eliciting off-target effects associated with traditional small-molecule drugs.
The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the introduction of the fluorenylmethoxycarbonyl group, the installation of the amide bond, and the functionalization of the methylpropanoic acid backbone. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have made it possible to streamline these processes, making large-scale production more feasible.
From a regulatory perspective, compounds like this one must undergo rigorous testing to assess their safety and efficacy before being considered for clinical use. Preclinical studies often involve evaluating their metabolic stability, toxicity profiles, and pharmacokinetic behavior. The structural complexity of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.
The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have become indispensable tools for predicting how this compound might behave within a biological system. By integrating experimental data with computational insights, researchers can gain deeper insights into its mechanism of action and optimize its design for better therapeutic outcomes.
In conclusion,CAS No 2171701-14-5 represents a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing complex molecules, particularly those targeting challenging biological pathways. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.
2171701-14-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(4-methylphenyl)acetamido-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)